Cas no 1556814-66-4 (4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)-)

• Product Name: 4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)-
• CAS No: 1556814-66-4
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 5264161
• Update Time: 2025-10-25

4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)-

• Inchi： 1S/C10H12ClN3/c1-3-4-14(2)10-6-8(7-12)5-9(11)13-10/h5-6H,3-4H2,1-2H3
• InChI Key： BURLZYOMVCOVJV-UHFFFAOYSA-N
• SMILES： N(C1N=C(Cl)C=C(C#N)C=1)(C)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)-

Research Briefing on 4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)- (CAS: 1556814-66-4)

This research briefing provides an in-depth analysis of the latest advancements and studies related to the compound 4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)- (CAS: 1556814-66-4). This compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. The briefing synthesizes recent findings from academic literature, patents, and industry reports to present a comprehensive overview of its properties, synthesis methods, and biological activities.

The compound 4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)- is a pyridine derivative characterized by its unique chemical structure, which includes a cyano group and a chloro-substituted methylpropylamino moiety. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its CAS number, 1556814-66-4, serves as a critical identifier in chemical databases and research publications.

One of the most notable applications of this compound is its use in the synthesis of small-molecule inhibitors targeting specific protein kinases involved in cancer and inflammatory diseases. Recent research has demonstrated its efficacy in modulating kinase activity, making it a promising candidate for further preclinical and clinical studies. Additionally, its structural features have been explored in the design of novel chemotherapeutic agents with improved selectivity and reduced side effects.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)-. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production. These developments are crucial for scaling up its synthesis to meet the demands of pharmaceutical research and industrial applications.

Furthermore, the compound's pharmacokinetic and toxicological profiles have been investigated to assess its suitability for therapeutic use. Preliminary studies suggest favorable absorption and distribution properties, although further research is needed to fully understand its metabolic pathways and potential toxicity. These findings underscore the importance of continued exploration of this compound in the context of drug development.

In conclusion, 4-Pyridinecarbonitrile, 2-chloro-6-(methylpropylamino)- (CAS: 1556814-66-4) represents a valuable chemical entity with significant potential in medicinal chemistry. Its diverse applications, from kinase inhibition to chemotherapeutic design, highlight its versatility and importance in contemporary research. Future studies should focus on elucidating its mechanisms of action, optimizing its synthetic routes, and evaluating its clinical potential to fully harness its therapeutic benefits.